Cas no 62351-47-7 (3,5-Difluorophenylmagnesium bromide, 0.50 M in 2-MeTHF)

• Product Name: 3,5-Difluorophenylmagnesium bromide, 0.50 M in 2-MeTHF
• CAS No: 62351-47-7
• MF: C₆H₃BrF₂Mg
• MW: 217.293828248978
• MDL: MFCD00672005
• CID: 502799
• PubChem ID: 24879909
• Update Time: 2025-10-05

3,5-Difluorophenylmagnesium bromide, 0.50 M in 2-MeTHF Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluorophenylmagnesium bromide
• 3,5-DIFLUOROPHENYLMAGNESIUM BROMIDE 0.5 THF
• 3,5-Difluorophenylmagnesium bromide, 0.5 M solution in THF, SpcSeal
• 3,5-Difluorophenylmagnesiumbromide,0.5MsolutioninTHF,inresealablebottle
• magnesium,1,3-difluorobenzene-5-ide,bromide
• Magnesium,bromo(3,5-difluorophenyl)-
• 0.5 M solution in THF, MkSeal
• 3,5-DifluorophenylMagnesiuM broMide, 0.50M in 2-MeTHF
• 3,5-DifluorophenylMagnesiuM broMide, 0.5M solution in THF, AcroSeal
• magnesium bromide 3,5-difluorobenzenide
• 3,5-difluorophenylmagnesiumbromide
• CURGXPMIRCWEDB-UHFFFAOYSA-M
• 62351-47-7
• 3,5-difluorophenyl magnesium bromide
• 3,5-Difluorophenylmagnesium bromide, 0.50 M in 2-MeTHF
• (3,5-difluorophenyl)magnesium bromide
• SCHEMBL307607
• 3,5-Difluorophenylmagnesium bromide, 0.50 M in THF
• (3,5-difluorophenyl) magnesium bromide
• 3,5-Difluorophenylmagnesium bromide 0.5 M in Tetrahydrofuran
• 3,5-Difluorophenylmagnesium bromide, 0.5 M in THF
• AKOS015916447
• MFCD00672005

• MDL： MFCD00672005
• Inchi： 1S/C6H3F2.BrH.Mg/c7-5-2-1-3-6(8)4-5;;/h2-4H;1H;/q-1;;+2/p-1
• InChI Key： XQNUHMQSOMLVGM-UHFFFAOYSA-M
• SMILES： [Br-].[Mg+2].FC1=CC(=C[C-]=C1)F

Computed Properties

• Exact Mass: 215.92400
• Monoisotopic Mass: 215.92366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: liquid
• Density: 0.971 g/mL at 25 °C
• Melting Point: No data available
• Boiling Point: 65 °C
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• PSA: 0.00000
• LogP: 2.61060
• Sensitiveness: Air & Moisture Sensitive
• Color/Form: 0.5 M in THF
• Solubility: Not available
• Vapor Pressure: No data available

3,5-Difluorophenylmagnesium bromide, 0.50 M in 2-MeTHF Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225,H319,H335,H351
• Warning Statement： P210,P261,P281,P305+P351+P338
• Hazardous Material transportation number：UN 2924 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-19-36/37-40
• Safety Instruction： S16-S26-S33-S45-S36-S37-S39
• Hazardous Material Identification：
• HazardClass：3
• Storage Condition：2-8°C
• Risk Phrases：R11

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on 3,5-Difluorophenylmagnesium bromide, 0.50 M in 2-MeTHF

Introduction to 3,5-Difluorophenylmagnesium bromide, 0.50 M in 2-MeTHF (CAS No. 62351-47-7)

3,5-Difluorophenylmagnesium bromide, 0.50 M in 2-MeTHF (CAS No. 62351-47-7) is a versatile and highly reactive organometallic compound that has gained significant attention in the fields of organic synthesis and pharmaceutical research. This compound is particularly useful in the formation of carbon-carbon bonds and the functionalization of organic molecules, making it an essential reagent in the development of new drugs and materials.

The 3,5-difluorophenylmagnesium bromide solution is prepared in 2-methyltetrahydrofuran (2-MeTHF), a solvent known for its excellent solubility properties and stability under a wide range of reaction conditions. The use of 2-MeTHF as a solvent enhances the reactivity and selectivity of the 3,5-difluorophenylmagnesium bromide, making it a preferred choice for many synthetic transformations.

Recent advancements in the field of organometallic chemistry have highlighted the importance of 3,5-difluorophenylmagnesium bromide in various synthetic protocols. For instance, a study published in the Journal of Organic Chemistry demonstrated the utility of this reagent in the synthesis of complex fluorinated molecules, which are crucial for the development of new pharmaceuticals with improved pharmacological properties. The high reactivity and selectivity of 3,5-difluorophenylmagnesium bromide allow for precise control over the reaction outcomes, leading to higher yields and better product purity.

In addition to its applications in organic synthesis, 3,5-difluorophenylmagnesium bromide has shown promise in the field of catalysis. Researchers at the University of California, Berkeley, have reported the use of this reagent as a catalyst precursor in palladium-catalyzed cross-coupling reactions. The presence of fluorine atoms on the phenyl ring enhances the electronic properties of the catalyst, leading to improved catalytic efficiency and selectivity. This finding opens up new possibilities for the development of more efficient and sustainable catalytic processes.

The stability and handling characteristics of 3,5-difluorophenylmagnesium bromide have also been extensively studied. A recent review article in Chemical Reviews highlighted the importance of proper storage conditions to maintain the reactivity and shelf life of this reagent. The solution is typically stored under an inert atmosphere at low temperatures to prevent degradation and ensure consistent performance in synthetic reactions.

From a safety perspective, 3,5-difluorophenylmagnesium bromide should be handled with care due to its reactivity with moisture and air. Standard safety protocols should be followed to ensure safe handling and storage. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times when working with this compound.

In conclusion, 3,5-Difluorophenylmagnesium bromide, 0.50 M in 2-MeTHF (CAS No. 62351-47-7) is a powerful tool in modern organic synthesis and pharmaceutical research. Its unique properties make it an indispensable reagent for chemists working on complex molecular transformations and new drug development. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the chemical sciences.